N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: 4-fluoro-N-(2-imidazol-1-ylpyrimidin-5-yl)benzamide
• InChI: InChI=1S/C14H10FN5O/c15-11-3-1-10(2-4-11)13(21)19-12-7-17-14(18-8-12)20-6-5-16-9-20/h1-9H,(H,19,21)
• InChI Key: UBNYNTIMRWXNNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CN=C(N=C2)N3C=CN=C3)F
• Molecular Formula: C14H10FN5O
• Molecular Weight: 283.26 g/mol

Description

“N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-4-fluorobenzamide” is a chemical compound that contains an imidazole ring and a pyrimidine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Scientific Research Applications

mGluR1 Antagonist and PET Imaging Ligand

• Discovery and Evaluation of mGluR1 Antagonists : A compound with a similar structure demonstrated excellent subtype selectivity and good pharmacokinetic profiles in rats, showing potential as a metabotropic glutamate receptor 1 (mGluR1) antagonist. It also exhibited antipsychotic-like effects in animal models, suggesting its utility in elucidating mGluR1 functions in humans (Satoh et al., 2009).
• PET Imaging of mGluR1 : Novel radioligands have been synthesized for positron emission tomography (PET) imaging of mGluR1 in rodent brains. These efforts underline the compound's utility in mapping mGluR1 distribution and investigating its role in neurological conditions (Fujinaga et al., 2012); (Yamasaki et al., 2012).

Research on Peripheral Benzodiazepine Receptors

• Peripheral Benzodiazepine Receptor Imaging : A study involving substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines evaluated the affinity and selectivity for peripheral benzodiazepine receptors (PBRs), indicating their potential in imaging PBR expression in neurodegenerative disorders (Fookes et al., 2008).

Chemical Synthesis and Structural Studies

• Synthetic Methods : Research has explored convenient routes for synthesizing substituted benzimidazoles and imidazolo[4,5-b]pyridines, showcasing the compound's relevance in chemical synthesis and potential applications in creating DNA binding fluorochromes and other biological molecules (Yadagiri & Lown, 1990).

Biological Evaluation and Therapeutic Potential

• Anticancer Agents : The compound's structural analogs have been identified for their potential as anticancer agents, with one specific study discovering a novel kinesin spindle protein (KSP) inhibitor, highlighting its significant in vivo efficacy in cancer treatment models (Theoclitou et al., 2011).

Mechanism of Action

Target of Action

Imidazole-containing compounds are known for their broad range of biological activities . They are used in the development of new drugs and are the core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

It’s worth noting that imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Given the wide range of biological activities of imidazole derivatives, it can be inferred that multiple pathways could be affected .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which could influence its bioavailability.

Result of Action

One study mentioned that some imidazole derivatives showed good antifungal activity .

Action Environment

The solubility of imidazole in water and other polar solvents could potentially be influenced by environmental factors such as temperature and pH.